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Compound of Interest

Compound Name: 2,6-Dichloro-4-fluorobenzaldehyde

Cat. No.: B1424262

An In-Depth Technical Guide to 2,6-Dichloro-4-fluorobenzaldehyde for Advanced Research

Introduction: A Versatile Halogenated Aromatic
Aldehyde

2,6-Dichloro-4-fluorobenzaldehyde is a highly functionalized aromatic compound of
significant interest in the fields of medicinal chemistry, agrochemical synthesis, and materials
science.[1] Its structure, featuring a reactive aldehyde group and a strategically halogenated
phenyl ring, makes it a valuable synthetic intermediate. The presence of two chlorine atoms
flanking the aldehyde and a fluorine atom at the para position dramatically influences the
molecule's electronic properties and reactivity, offering a unique scaffold for the synthesis of
complex target molecules.[1][2] This guide provides a comprehensive overview of its physical
and chemical properties, synthesis, reactivity, and safe handling, tailored for professionals in
research and development.

Physicochemical and Structural Properties

The identity and purity of a chemical intermediate are paramount in synthesis. 2,6-Dichloro-4-
fluorobenzaldehyde is characterized by a specific set of physical and spectroscopic properties
that confirm its structure and quality. The compound is typically a solid at room temperature.[3]

Structural and Identity Data
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Below is a diagram illustrating the core structure of 2,6-Dichloro-4-fluorobenzaldehyde,
highlighting its key functional components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2,6-Dichloro-4-fluorobenzaldehyde | 1182709-86-9 [smolecule.com]

2. benchchem.com [benchchem.com]

3. 2,6-Dichloro-4-fluorobenzaldehyde | 1182709-86-9 [sigmaaldrich.com]

 To cite this document: BenchChem. [2,6-Dichloro-4-fluorobenzaldehyde physical and
chemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1424262#2-6-dichloro-4-fluorobenzaldehyde-
physical-and-chemical-properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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